Cas no 2097967-46-7 (1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol)

1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
- 2-(2-azidoethyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
- 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
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- Inchi: 1S/C6H6F3N5O/c7-6(8,9)4-3-5(15)14(12-4)2-1-11-13-10/h3,12H,1-2H2
- InChI Key: PPSRASAZTFBCGI-UHFFFAOYSA-N
- SMILES: FC(C1=CC(N(CCN=[N+]=[N-])N1)=O)(F)F
Computed Properties
- Exact Mass: 221.05244432 g/mol
- Monoisotopic Mass: 221.05244432 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.7
- Molecular Weight: 221.14
1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2198-6226-1g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol |
2097967-46-7 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
Life Chemicals | F2198-6226-10g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol |
2097967-46-7 | 95%+ | 10g |
$1957.0 | 2023-09-06 | |
Life Chemicals | F2198-6226-5g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol |
2097967-46-7 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
TRC | A116996-1g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol |
2097967-46-7 | 1g |
$ 660.00 | 2022-06-08 | ||
TRC | A116996-100mg |
1-(2-azidoethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol |
2097967-46-7 | 100mg |
$ 115.00 | 2022-06-08 | ||
Life Chemicals | F2198-6226-0.25g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol |
2097967-46-7 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
Life Chemicals | F2198-6226-0.5g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol |
2097967-46-7 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
Life Chemicals | F2198-6226-2.5g |
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol |
2097967-46-7 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
TRC | A116996-500mg |
1-(2-azidoethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol |
2097967-46-7 | 500mg |
$ 435.00 | 2022-06-08 |
1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Related Literature
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Qiong Zheng J. Mater. Chem. A, 2017,5, 10928-10935
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Hosung Yang,Kwanwoo Shin,Giyoong Tae,Sushil K. Satija Soft Matter, 2009,5, 2731-2737
Additional information on 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
Comprehensive Overview of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 2097967-46-7)
The compound 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 2097967-46-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This molecule combines a pyrazole core with an azidoethyl side chain and a trifluoromethyl group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role in click chemistry reactions, where the azide functionality enables efficient conjugation with alkynes.
In the context of modern drug discovery, 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol is often explored for its potential as a bioactive scaffold. The presence of the trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical factors in the development of new therapeutic agents. Additionally, the azido moiety allows for facile incorporation into larger molecular architectures, making it a valuable tool for medicinal chemists.
Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of compounds like 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol. Machine learning models are increasingly being used to predict the reactivity and biological activity of such molecules, reducing the time and cost associated with traditional trial-and-error approaches. This aligns with the growing demand for sustainable chemistry and green synthesis methods, where efficiency and minimal waste are prioritized.
Another area of interest is the application of this compound in material science. The azide group can participate in polymerization reactions, leading to the formation of novel polymers with tailored properties. These materials are being investigated for use in flexible electronics, biodegradable packaging, and even 3D printing technologies. The trifluoromethyl group also contributes to the thermal and chemical stability of these materials, making them suitable for demanding environments.
From a synthetic perspective, the preparation of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol involves multi-step organic transformations, often starting from commercially available pyrazole derivatives. Optimizing the yield and purity of this compound is a topic of ongoing research, with a focus on catalyst-free and solvent-free conditions to align with green chemistry principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its quality.
In summary, 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 2097967-46-7) is a multifaceted compound with broad applicability across various scientific disciplines. Its unique combination of functional groups makes it a valuable asset in drug discovery, material science, and synthetic chemistry. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow.
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